Cas no 2229487-67-4 (1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229487-67-4
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• CID: 6300791
• PubChem ID: 165861344
• Update Time: 2025-06-13

1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1943548
• 2229487-67-4

• Inchi： 1S/C9H12F2O3/c1-8(10,11)9(7(13)14)4-2-6(12)3-5-9/h2-5H2,1H3,(H,13,14)
• InChI Key： PLJACXDTFZWFNC-UHFFFAOYSA-N
• SMILES： FC(C)(C1(C(=O)O)CCC(CC1)=O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229487-67-4)

The compound 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229487-67-4) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethyl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating metabolic pathways and enhancing drug stability, aligning with the growing demand for fluorinated compounds in modern therapeutics.

In recent years, the search for sustainable fluorination techniques has surged, driven by the need for eco-friendly synthetic routes. 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid exemplifies this trend, as its difluoroethyl group can be introduced via catalytic fluorination methods, reducing waste. This aligns with the broader industry shift toward green chemistry, a topic frequently queried in academic and industrial forums. The compound’s cyclohexane backbone also offers rigidity, a property highly sought after in drug design to improve target binding affinity.

Another hot topic linked to this compound is its potential application in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. The 4-oxocyclohexane fragment could serve as a linker or scaffold, enabling the degradation of disease-causing proteins. This connects to frequent searches like "PROTACs design principles" or "fluorine in medicinal chemistry," highlighting the compound’s relevance in cutting-edge research. Additionally, its carboxylic acid group allows for further derivatization, catering to the demand for customizable building blocks in combinatorial chemistry.

From an analytical perspective, CAS No. 2229487-67-4 has garnered attention for its chromatographic behavior. Laboratories often inquire about "HPLC methods for fluorinated compounds" or "MS fragmentation patterns of cyclohexane derivatives," making this compound a case study for method development. Its polar functional groups facilitate detection via mass spectrometry, while its lipophilic segments aid in reverse-phase separations—a duality valuable for analytical optimization.

Beyond pharmaceuticals, this compound’s agrochemical potential is noteworthy. The difluoroethyl moiety is known to enhance pesticide permeability, a feature explored in queries like "fluorine in crop protection." As regulatory pressures mount against traditional pesticides, researchers are investigating bioactive fluorinated molecules as safer alternatives. The 4-oxocyclohexane core’s stability under environmental conditions further bolsters its appeal for such applications.

In summary, 1-(1,1-difluoroethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229487-67-4) bridges multiple disciplines, from drug discovery to green synthesis. Its structural features address contemporary challenges like fluorine incorporation and scaffold diversity, making it a focal point for innovation. As interest in tailored fluorinated compounds grows, this compound’s versatility ensures its continued relevance in scientific discourse.